Cas no 941943-07-3 (N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 941943-07-3
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 6566197
• Update Time: 2025-06-11

N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• N-[4-[2-oxo-2-(2-phenylethylamino)ethyl]-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C20H19N3O2S/c24-18(21-12-11-15-7-3-1-4-8-15)13-17-14-26-20(22-17)23-19(25)16-9-5-2-6-10-16/h1-10,14H,11-13H2,(H,21,24)(H,22,23,25)
• InChI Key： XONJSIJNOSSKQS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(=O)NCCC2=CC=CC=C2)=CS1)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide

Comprehensive Analysis of N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide (CAS No. 941943-07-3)

In the realm of organic chemistry and pharmaceutical research, N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide (CAS No. 941943-07-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiazole core and benzamide moiety, is a subject of interest for researchers exploring novel bioactive molecules. Its carbamoylmethyl linkage and phenylethyl group further enhance its versatility in drug design and development.

The thiazole ring, a key component of this compound, is a heterocyclic structure known for its prevalence in biologically active molecules. It is frequently found in antibiotics, antivirals, and anticancer agents, making N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide a promising candidate for further investigation. The presence of the benzamide group adds to its potential as a scaffold for designing enzyme inhibitors or receptor modulators, aligning with current trends in targeted therapy and precision medicine.

Recent advancements in computational chemistry and AI-driven drug discovery have highlighted the importance of compounds like N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide. Researchers are leveraging machine learning algorithms to predict its binding affinity and pharmacokinetic properties, addressing common queries such as "How does thiazole derivatives interact with biological targets?" or "What are the potential applications of benzamide-based compounds in medicine?" These questions reflect the growing curiosity about the compound's role in modern therapeutics.

From a synthetic perspective, the compound's carbamoylmethyl group offers a strategic handle for further functionalization, enabling the creation of diverse derivatives. This flexibility is particularly valuable in medicinal chemistry, where slight modifications can lead to significant changes in bioactivity. The phenylethyl moiety, on the other hand, contributes to lipophilicity, a critical factor in drug absorption and distribution—a topic frequently searched by students and professionals alike.

In the context of green chemistry, the synthesis and application of N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide are also under scrutiny. Researchers are exploring eco-friendly protocols to minimize waste and reduce hazardous byproducts, addressing the global demand for sustainable scientific practices. This aligns with popular searches like "How to synthesize thiazole derivatives sustainably?" or "What are the environmental impacts of benzamide production?"

Furthermore, the compound's potential in neuropharmacology is a hot topic, given the phenylethyl group's resemblance to neurotransmitters. This has sparked inquiries such as "Can N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide modulate neuronal activity?" or "What are its implications for neurological disorders?" Such questions underscore the compound's relevance in cutting-edge research.

In summary, N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide (CAS No. 941943-07-3) represents a fascinating intersection of chemistry and biology. Its structural features, including the thiazole ring, benzamide group, and carbamoylmethyl linkage, make it a versatile candidate for drug development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing personalized medicine, sustainable synthesis, and AI-aided drug design.